molecular formula C10H10BrN3 B6206494 3-[(3-bromophenyl)methyl]-4-methyl-4H-1,2,4-triazole CAS No. 1368533-94-1

3-[(3-bromophenyl)methyl]-4-methyl-4H-1,2,4-triazole

Cat. No. B6206494
CAS RN: 1368533-94-1
M. Wt: 252.1
InChI Key:
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Description

The compound is a derivative of triazole, a class of five-membered ring compounds with three nitrogen atoms and two carbon atoms in the ring . The bromophenylmethyl group suggests the presence of a bromine atom on a phenyl ring attached to the triazole ring via a methyl group .


Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through nucleophilic substitution reactions or coupling reactions .


Molecular Structure Analysis

The molecular structure of this compound would likely consist of a triazole ring with a methyl group at the 4-position and a bromophenylmethyl group at the 3-position .


Chemical Reactions Analysis

Triazoles are known to participate in a variety of chemical reactions, including nucleophilic substitutions and coupling reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Similar compounds are often solid at room temperature .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Triazoles are known to have various biological activities, including antimicrobial, antifungal, and anticancer activities .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(3-bromophenyl)methyl]-4-methyl-4H-1,2,4-triazole involves the reaction of 3-bromobenzyl bromide with 4-methyl-1H-1,2,4-triazole in the presence of a base to form the desired product.", "Starting Materials": [ "3-bromobenzyl bromide", "4-methyl-1H-1,2,4-triazole", "Base (e.g. potassium carbonate)", "Solvent (e.g. DMF or DMSO)" ], "Reaction": [ "Step 1: Dissolve 3-bromobenzyl bromide and 4-methyl-1H-1,2,4-triazole in a suitable solvent (e.g. DMF or DMSO).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography.", "Step 4: Characterize the product by spectroscopic methods (e.g. NMR, IR, and MS) to confirm its identity and purity." ] }

CAS RN

1368533-94-1

Product Name

3-[(3-bromophenyl)methyl]-4-methyl-4H-1,2,4-triazole

Molecular Formula

C10H10BrN3

Molecular Weight

252.1

Purity

95

Origin of Product

United States

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